1-(3-Fluoro-benzyl)-pyrrolidine-2-carboxylic acid
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
F | H₂N-C-COOH | CH₂ | C₆H₄
Scientific Research Applications
Co-Crystal Structure Analysis The study by Chesna et al. (2017) presents the co-crystal structure of benzoic acid and zwitterionic l-proline, showcasing the application of non-centrosymmetric co-crystallization. This method allows for the growth of crystals containing typically centrosymmetric components in a chiral space group, offering insights into molecular interactions and structural analysis (Chesna et al., 2017).
Synthesis and Antibacterial Activity Research by Asahina et al. (2008) explores the synthesis and antibacterial activity of novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives. These compounds demonstrate potent in vitro antibacterial activity against quinolone-resistant Gram-positive clinical isolates, highlighting the potential of such compounds in addressing antibiotic resistance (Asahina et al., 2008).
Cholinesterase Inhibition for Neurodegenerative Disorders Pizova et al. (2017) have synthesized a series of benzyl (2S)-2-(arylcarbamoyl)pyrrolidine-1-carboxylates and evaluated their in vitro ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These compounds show moderate inhibitory effects on AChE and comparable activity to rivastigmine against BChE, suggesting potential applications in treating neurodegenerative disorders like Alzheimer's disease (Pizova et al., 2017).
Lanthanide-based Coordination Polymers Sivakumar et al. (2011) have developed lanthanide-based coordination compounds characterized by aromatic carboxylic acids. These complexes exhibit interesting photophysical properties, which could be harnessed in materials science for applications such as luminescent materials and sensors (Sivakumar et al., 2011).
Modulation of Cannabinoid Receptors Price et al. (2005) investigated novel compounds at the cannabinoid CB1 receptor, revealing that these compounds bind allosterically to the receptor and induce conformational changes. This study opens up new avenues for the development of therapeutic agents targeting cannabinoid receptors for various medical conditions (Price et al., 2005).
Future Directions
Properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO2/c13-10-4-1-3-9(7-10)8-14-6-2-5-11(14)12(15)16/h1,3-4,7,11H,2,5-6,8H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYGYNDJPCNHNRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)CC2=CC(=CC=C2)F)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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